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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Y12196 is a novel succinate dehydrogenase inhibitor (SDHI) demonstrating significant potential

as a tool for fungal research and as a lead compound for the development of new antifungal

agents. Its targeted mechanism of action, inhibiting a crucial enzyme in the fungal

mitochondrial electron transport chain, provides a specific and potent means of disrupting

fungal cellular respiration. This technical guide provides a comprehensive overview of Y12196,

including its antifungal activity, mechanism of action, and detailed protocols for its experimental

application.

Quantitative Data on Antifungal Activity
The in vitro efficacy of Y12196 has been primarily evaluated against the significant plant

pathogen Botrytis cinerea, the causal agent of gray mold. Notably, Y12196 exhibits potent

activity against isolates resistant to boscalid, a widely used SDHI fungicide.

Table 1: In Vitro Antifungal Activity of Y12196 against Botrytis cinerea
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Fungal Isolate Type Number of Isolates
Y12196 EC50
Range (mg/L)[1]

Boscalid EC50
Range (mg/L)[1]

Field Isolates (2019) 84 0.284 - 20.147 0.097 - 54.162

Boscalid-Resistant

(H272R mutation)

Not specified in

number
Sensitive to Y12196 Resistant

Boscalid-Resistant

(P225F mutation)

Not specified in

number

Cross-resistance

observed
Resistant

Boscalid-Resistant

(N230I mutation)

Not specified in

number

Cross-resistance

observed
Resistant

In addition to its activity against Botrytis cinerea, Y12196 has been reported to exhibit strong

fungicidal activity against Fusarium graminearum, a devastating pathogen of cereal crops.

However, specific MIC or EC50 values for a broad range of fungal species are not yet

extensively documented in publicly available literature.

Mechanism of Action: Inhibition of Succinate
Dehydrogenase
Y12196 functions as a succinate dehydrogenase inhibitor (SDHI). Succinate dehydrogenase

(SDH), also known as Complex II, is a key enzyme complex in both the citric acid (TCA) cycle

and the mitochondrial electron transport chain. By binding to the quinone binding site (Q-site)

of the SDH complex, Y12196 blocks the transfer of electrons from succinate to ubiquinone.

This inhibition disrupts the entire electron transport chain, leading to a halt in ATP production

via oxidative phosphorylation and ultimately causing fungal cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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